Methyl 4-isopropoxy-3-vinylbenzoate
Overview
Description
“Methyl 4-isopropoxy-3-vinylbenzoate” is a chemical compound with the molecular formula C13H16O3 . It has a molecular weight of 220.26 g/mol . It is used for research purposes .
Physical And Chemical Properties Analysis
“this compound” has a predicted density of 1.045±0.06 g/cm3 and a predicted boiling point of 329.5±30.0°C .Scientific Research Applications
Chirality and Polymer Research
Cyclocopolymerization Studies : Methyl 4-isopropoxy-3-vinylbenzoate has been used in cyclocopolymerization studies. For instance, it was utilized in the cyclocopolymerization of 1,4-Bis[O-(4-vinylbenzoyl)]-2,3-O-isopropylidene-L-threitol with Styrene, leading to the formation of optically active polymers. The resultant copolymers showed specific rotations and Cotton effects, indicative of chirality (Kakuchi et al., 1995).
Chirality Induction in Cyclopolymerization : Another study explored the use of this compound in cyclocopolymerization with styrene, employing diastereomeric templates to achieve chiral induction. This resulted in copolymers with varying degrees of optical activity (Kakuchi et al., 1996).
Chemical Synthesis and Analysis
Synthesis of Derivatives : Research has been conducted on the synthesis of derivatives from 2-vinylbenzoic acid methyl ester, leading to compounds like 3-methyleneisobenzofuran-1(3H)-one. This process involves hydrolysis, epoxidation, and nucleophilic substitution (Zhang et al., 2012).
Preparation in Nanocomposites : The compound has been used in the preparation of layered double hydroxides intercalated with organic anions for the development of nanocomposites. This involved the use of 4-vinylbenzoate as a reactive vinyl group in the process (Kovanda et al., 2010).
Polymerizable Ionic Liquids
- Polystyrene/Clay Composites : this compound has been employed in the preparation of polymerizable ionic liquids for polystyrene/clay composites. This involved the use of 1-methyl-3-(4-vinylbenzyl)imidazolium chloride and related compounds for the modification of montmorillonite (Pucci et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-ethenyl-4-propan-2-yloxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c1-5-10-8-11(13(14)15-4)6-7-12(10)16-9(2)3/h5-9H,1H2,2-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTDIUPWSFYPEET-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)C(=O)OC)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10649025 |
Source
|
| Record name | Methyl 3-ethenyl-4-[(propan-2-yl)oxy]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10649025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
918870-83-4 |
Source
|
| Record name | Methyl 3-ethenyl-4-[(propan-2-yl)oxy]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10649025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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